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Compound of Interest

Compound Name: Dihydrosterculic acid

Cat. No.: B1206801 Get Quote

Dihydrosterculic Acid: Technical Support Center
This technical support center provides best practices, troubleshooting guides, and frequently

asked questions for handling and storing Dihydrosterculic acid. It is intended for researchers,

scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is Dihydrosterculic acid?

Dihydrosterculic acid (cis-9,10-Methyleneoctadecanoic acid) is a cyclopropane-containing

fatty acid. It is a synthetic compound used in research and is found naturally in some seed oils

and bacterial membranes.[1] It is recognized for its role in lipid metabolism, notably its effects

on activating peroxisome proliferator-activated receptor alpha (PPARα).

Q2: What are the recommended storage conditions for Dihydrosterculic acid?

For long-term stability, Dihydrosterculic acid in its solid form should be stored at -20°C.[1] If

dissolved in an organic solvent, the stock solution should also be stored at -20°C in a tightly

sealed glass vial, preferably under an inert atmosphere (e.g., argon or nitrogen) to prevent

oxidation.

Q3: What is the expected shelf-life of Dihydrosterculic acid?
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While specific long-term stability studies are not readily available in public literature, general

guidelines for fatty acids suggest that when stored properly as a solid at -20°C, the compound

should remain stable for at least a year. Stock solutions in organic solvents are typically stable

for several months at -20°C, but should be monitored for signs of degradation or precipitation.

Q4: In which solvents is Dihydrosterculic acid soluble?

Dihydrosterculic acid is soluble in several organic solvents, including chloroform, methanol,

ethanol, and hexane.[1] It is practically insoluble in water.

Q5: What are the primary safety concerns when handling Dihydrosterculic acid?

Safety data indicates that Dihydrosterculic acid may cause skin irritation, serious eye

irritation, and respiratory irritation. Therefore, appropriate personal protective equipment (PPE),

including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety goggles, must be worn.

All handling should be performed in a well-ventilated area or a chemical fume hood.

Data Presentation
Table 1: Physical and Chemical Properties

Property Value

Common Name Dihydrosterculic acid

Synonym cis-9,10-Methyleneoctadecanoic acid

Molecular Formula C₁₉H₃₆O₂

Molecular Weight ~296.5 g/mol

Appearance Solid

CAS Number 4675-61-0

Table 2: Recommended Storage Conditions
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Form Temperature Atmosphere Container
Recommended
Duration

Solid (Powder) -20°C Standard
Tightly sealed

vial
> 12 months

Stock Solution -20°C
Inert Gas

(Argon/Nitrogen)

Glass vial with

Teflon-lined cap
Up to 6 months

Note: The recommended durations are based on general best practices for fatty acid storage.

Users should perform their own stability testing for long-term experiments.

Table 3: Solubility Profile
Solvent Solubility Notes

Chloroform Soluble
Quantitative data not readily

available.

Methanol Soluble
Quantitative data not readily

available.

Ethanol Soluble
Quantitative data not readily

available.

Hexane Soluble
Quantitative data not readily

available.

Water Practically Insoluble -

Note: Researchers should determine the precise solubility for their specific experimental

concentrations and conditions.

Experimental Protocols
Protocol 1: Preparation of a Dihydrosterculic Acid Stock
Solution (10 mM in Ethanol)
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for cell culture experiments.
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Materials:

Dihydrosterculic acid (solid)

Anhydrous Ethanol (≥99.5%)

Sterile, amber glass vial with a Teflon-lined screw cap

Analytical balance

Spatula

Vortex mixer

Pipettors and sterile tips

Procedure:

Pre-Handling: Allow the container of solid Dihydrosterculic acid to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: In a chemical fume hood, carefully weigh the desired amount of Dihydrosterculic
acid. To make 1 mL of a 10 mM solution, you will need approximately 2.97 mg (Molecular

Weight ~296.5 g/mol ).

Calculation: 0.010 mol/L * 0.001 L * 296.5 g/mol = 0.002965 g = 2.97 mg

Dissolution: Transfer the weighed solid into the sterile amber glass vial. Add the calculated

volume of anhydrous ethanol (in this case, 1 mL).

Mixing: Tightly cap the vial and vortex the solution until the solid is completely dissolved.

Gentle warming (to 30-37°C) or brief sonication can be used to aid dissolution if necessary,

but avoid overheating.

Inert Gas Purge (Optional but Recommended): For long-term storage, gently flush the

headspace of the vial with an inert gas like argon or nitrogen to displace oxygen and reduce

the risk of oxidation. Recap tightly immediately.
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Labeling and Storage: Clearly label the vial with the compound name, concentration, solvent,

and date of preparation. Store the stock solution at -20°C.

Troubleshooting Guide
Issue 1: The Dihydrosterculic acid powder is difficult to dissolve.

Cause: The solvent may be saturated, or the temperature may be too low. Fatty acids can be

slow to dissolve.

Solution:

Ensure you are using a recommended solvent (chloroform, ethanol, etc.).

Try gentle warming of the solution in a water bath (not exceeding 37°C).

Use a vortex mixer for several minutes.

Briefly sonicate the vial in a sonication bath.

If the issue persists, consider preparing a more dilute stock solution.

Issue 2: Precipitate has formed in my stock solution after freezer storage.

Cause: Some fatty acids can precipitate out of solution at low temperatures. This can also be

caused by solvent evaporation if the container is not sealed properly.

Solution:

Before each use, bring the vial to room temperature.

Vortex the solution thoroughly to see if the precipitate redissolves.

If necessary, warm the solution gently (to 30-37°C) and vortex again.

Always visually inspect for complete dissolution before using in an experiment.

Issue 3: My experimental results are inconsistent.
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Cause: This could be due to degradation of the compound or inconsistencies in the stock

solution concentration.

Solution:

Prevent Degradation: Avoid repeated freeze-thaw cycles by preparing single-use aliquots

of your stock solution. Store aliquots at -20°C.

Prevent Oxidation: Protect the compound from light by using amber vials and minimize its

exposure to air. Purging with inert gas before sealing is recommended.

Verify Concentration: If possible, verify the concentration of your stock solution using an

appropriate analytical method before critical experiments.

Prepare Fresh: For the most sensitive applications, prepare a fresh stock solution from the

solid compound.

Visualizations
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Recommended Storage & Handling Workflow

Receive Solid Compound
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(Use PPE)

Dissolve in
Anhydrous Solvent

Create Single-Use Aliquots
(Amber Glass Vials)

Purge with Inert Gas
(Optional, Recommended)

Store Aliquots at -20°C

Click to download full resolution via product page

Caption: Workflow for receiving, preparing, and storing Dihydrosterculic acid.
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Dihydrosterculic Acid (DHSA) Activation of PPARα Signaling
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Caption: DHSA activates the PPARα pathway, promoting fatty acid oxidation gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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